Welcome to BenchChem Online Store!
English
List
Bench Chemicals
molecular formula C11H13BrN2O B8670087 1-(5-Bromo-pyridin-3-ylmethyl)-piperidin-2-one

1-(5-Bromo-pyridin-3-ylmethyl)-piperidin-2-one

Cat. No. B8670087
M. Wt: 269.14 g/mol
InChI Key: WEWIMDBJVBQJJT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US09133158B2

Procedure details

In analogy to the procedure described for the preparation of intermediates B-1 [B], piperidin-2-one has been coupled to 3-bromo-5-chloromethyl-pyridine (intermediate B-1 [A]) to yield the title compound as a colorless oil. MS: 269.2, 271.2 (M+H+).
Name
piperidin-2-one
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-bromo-5-chloromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
[NH:1]1[CH2:6][CH2:5][CH2:4][CH2:3][C:2]1=[O:7].[Br:8][C:9]1[CH:10]=[N:11][CH:12]=[C:13]([CH2:15]Cl)[CH:14]=1>>[Br:8][C:9]1[CH:14]=[C:13]([CH2:15][N:1]2[CH2:6][CH2:5][CH2:4][CH2:3][C:2]2=[O:7])[CH:12]=[N:11][CH:10]=1

Inputs

Step One
Name
piperidin-2-one
Quantity
0 (± 1) mol
Type
reactant
Smiles
N1C(CCCC1)=O
Step Two
Name
3-bromo-5-chloromethyl-pyridine
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrC=1C=NC=C(C1)CCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC=1C=C(C=NC1)CN1C(CCCC1)=O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.